Cas no 998-30-1 (Triethoxysilane)

Triethoxysilane is an organosilicon compound with the formula (C₂H₅O)₃SiH. It serves as a versatile intermediate in organic and inorganic synthesis, particularly in the production of silane coupling agents and surface modifiers. Its reactive Si-H bond enables hydrosilylation reactions, while the ethoxy groups facilitate hydrolysis and condensation, making it useful for crosslinking applications. Triethoxysilane is valued for its ability to enhance adhesion between organic polymers and inorganic substrates, improving material compatibility in coatings, adhesives, and composites. It also finds use in the preparation of silica-based materials and as a precursor for functionalized silanes. The compound’s stability and reactivity under controlled conditions make it a practical choice for industrial and research applications.

Triethoxysilane structure

Product Name:Triethoxysilane

CAS No:998-30-1

MF:C₆H₁₅O₃Si

MW:163.267003297806

MDL:MFCD00009061

CID:40470

PubChem ID:6327710

Update Time:2025-10-30

Triethoxysilane Chemical and Physical Properties

Names and Identifiers

- Triethoxysilane
- TES
- 3-piperazinopropyltriethoxysilane
- 4-bromooctafluorobutanetriethoxysilane
- 5,6-epoxyhexyltriethoxysilane
- CT2500
- Silane,triethoxy
- TRIES
- triethoxy-silan
- triethoxy-silane
- Triethoxysilaneelectronic grade available
- Triethoxysilicane
- Triethoxysilane ((C2H5O)3SiH)
- Silane, triethoxy-
- Triethoxysilane,96%
- Triethoxysilaneelectronicgradeavailable
- T1040
- AS-75526
- SCHEMBL35885
- UNII-8T460WDH89
- (C2H5O)3SiH
- 4-01-00-01359 (Beilstein Handbook Reference)
- A846088
- FT-0633218
- triethoxysilicon
- SIT 8185
- BRN 1738989
- NSC-124134
- AKOS030227970
- EN300-118142
- MFCD00801656
- NSC 124134
- 998-30-1
- DTXSID6052667
- 72905-90-9
- MFCD00009061
- s17075
- AKOS015843283
- HSDB 6332
- NSC124134
- Triethoxysilane, 96%
- TRIETHOXYSILANE [HSDB]
- 8T460WDH89
- EINECS 213-650-7
- EC 213-650-7
- DB-057803
- PKDCQJMRWCHQOH-UHFFFAOYSA-N
- 213-650-7
- DTXCID7031240
- Silane, triethoxy
- MDL： MFCD00009061
- Inchi： 1S/C6H15O3Si/c1-4-7-10(8-5-2)9-6-3/h4-6H2,1-3H3
- InChI Key： PKDCQJMRWCHQOH-UHFFFAOYSA-N
- SMILES： [Si](OCC)(OCC)OCC |^1:0|
- BRN： 1738989

Computed Properties

Exact Mass: 164.08700
Monoisotopic Mass: 163.079046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 55.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Colorless transparent liquid
Density: 0.89
Melting Point: -170°C
Boiling Point: 134°C(lit.)
Flash Point: 80 ºF
Refractive Index: 1.377
Water Partition Coefficient: Insoluble in water. Soluble in organic solvents.
Stability/Shelf Life: Stable, but moisture sensitive. Flammable. Incompatible with strong oxidizing agents, strong acids, strong bases.
PSA: 27.69000
LogP: 0.81310
Sensitiveness: Moisture Sensitive
Solubility: Not determined
Vapor Pressure: 10.4±0.2 mmHg at 25°C

Triethoxysilane Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226,H314,H330
Warning Statement： P260,P280,P284,P305+P351+P338,P310
Hazardous Material transportation number：UN 3384 6.1/PG 1
WGK Germany：3
Hazard Category Code： R10;R23/24/25;R34
Safety Instruction： S26-S28-S36/37/39-S45
FLUKA BRAND F CODES：10-21
RTECS：VV6682000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：II
TSCA：Yes
Safety Term：6.1
Packing Group：II
Risk Phrases：R10; R23/24/25; R34
Storage Condition：Store at 0-5 ° C

Triethoxysilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101203-100ml	Triethoxysilane	998-30-1	97%	100ml	¥112.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101203-25ml	Triethoxysilane	998-30-1	97%	25ml	¥45.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101203-500ml	Triethoxysilane	998-30-1	97%	500ml	¥421.90	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T818579-25ml	Triethoxysilane	998-30-1	97%	25ml	￥55.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T818579-100ml	Triethoxysilane	998-30-1	97%	100ml	￥150.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T818579-2.5L	Triethoxysilane	998-30-1	97%	2.5L	￥2,026.00	2022-08-31
abcr	AB111449-10 g	Triethoxysilane, 96%; .	998-30-1	96%	10 g	€77.20	2023-07-20
abcr	AB111449-50 g	Triethoxysilane, 96%; .	998-30-1	96%	50 g	€161.00	2023-07-20
abcr	AB111449-250 g	Triethoxysilane, 96%; .	998-30-1	96%	250 g	€591.00	2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T37710-100ml	Triethoxysilane	998-30-1	97%	100ml	¥98.0	2023-09-06

Triethoxysilane Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:998-30-1)Triethoxysilane

Order Number:sfd22668

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:998-30-1)Triethoxysilane

Order Number:LE4437;LE1754089

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:45

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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

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Suzhou Senfeida Chemical Co., Ltd

(CAS:998-30-1)Triethoxysilane

Purity:99.9%

Quantity:200kg

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:998-30-1)Triethoxysilane

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry